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Abstract
Butyrophilin-like 3 (BTNL3), a member of the B7 superfamily, plays a crucial role in immune

regulation, particularly in the activation of a specific subset of γδ T cells. This technical guide

provides a comprehensive overview of the BTNL3 signaling cascade, its downstream targets,

and the methodologies used to investigate its function. BTNL3, in a heterodimeric complex with

BTNL8, acts as a ligand for the Vγ4 T cell receptor (TCR), initiating a signaling cascade that

leads to T cell activation, proliferation, and cytokine production. Understanding this pathway is

critical for the development of novel immunotherapies targeting γδ T cells for the treatment of

various diseases, including cancer and inflammatory disorders.

Introduction to BTNL3
Butyrophilins are a family of transmembrane proteins with structural homology to the B7 family

of co-stimulatory and co-inhibitory molecules. BTNL3 is primarily expressed on epithelial cells,

particularly in the gut. It forms a heterodimer with Butyrophilin-like 8 (BTNL8) to be functionally

expressed on the cell surface. This BTNL3/BTNL8 complex is essential for the activation of

Vγ4-expressing γδ T cells, a subset of T cells that are abundant in mucosal tissues and play a

key role in immune surveillance.
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The BTNL3 Signaling Cascade
The interaction between the BTNL3/BTNL8 heterodimer on an antigen-presenting cell (APC) or

epithelial cell and the Vγ4 γδ TCR on a γδ T cell is the primary event that triggers the

downstream signaling cascade. While the precise, linear pathway is an active area of research,

the key components and their proposed interactions are outlined below.

Receptor Engagement and Initial Phosphorylation
Events
Upon binding of the BTNL3/BTNL8 complex to the Vγ4 γδ TCR, a signaling cascade is

initiated, starting with the phosphorylation of immunoreceptor tyrosine-based activation motifs

(ITAMs) within the CD3 and ζ chains of the TCR complex. This phosphorylation is mediated by

Src family kinases, such as Lck and Fyn. The phosphorylated ITAMs then serve as docking

sites for spleen tyrosine kinase (Syk) and ζ-chain-associated protein kinase of 70 kDa (ZAP-

70), which are subsequently activated.
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Start

Obtain/Clone BTNL3 and BTNL8
cDNA into lentiviral vectors

Co-transfect HEK293T with
BTNL3, BTNL8, and packaging plasmids

Culture HEK293T cells

Harvest lentiviral supernatant

Transduce target cells
with lentiviral supernatant

Culture target cells
(e.g., HEK293T, K562)

Select transduced cells
(e.g., with puromycin)

Validate BTNL3/BTNL8 expression
(Flow Cytometry, Western Blot)

End
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Start

Stimulate Vγ4 γδ T cells with
BTNL3/BTNL8-expressing cells

Lyse cells in buffer with
phosphatase and protease inhibitors

Immunoprecipitate target protein
(e.g., ZAP-70, LAT)

Separate proteins by SDS-PAGE

Transfer proteins to a membrane

Block membrane

Incubate with primary antibody
(e.g., anti-phospho-ZAP-70)

Incubate with HRP-conjugated
secondary antibody

Detect with chemiluminescence

End
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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